Cas no 1314968-72-3 (3-(2-methoxyethyl)pyrrolidin-3-ol)

• Product Name: 3-(2-methoxyethyl)pyrrolidin-3-ol
• CAS No: 1314968-72-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5811759
• PubChem ID: 55300006
• Update Time: 2025-06-08

3-(2-methoxyethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)pyrrolidin-3-ol
• EN300-1849895
• 1314968-72-3
• AKOS006379241

• Inchi： 1S/C7H15NO2/c1-10-5-3-7(9)2-4-8-6-7/h8-9H,2-6H2,1H3
• InChI Key： FOMQGXPYGGZWMX-UHFFFAOYSA-N
• SMILES： OC1(CCOC)CNCC1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(2-methoxyethyl)pyrrolidin-3-ol

Recent Advances in the Study of 3-(2-Methoxyethyl)pyrrolidin-3-ol (CAS: 1314968-72-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-methoxyethyl)pyrrolidin-3-ol (CAS: 1314968-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and methoxyethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 3-(2-methoxyethyl)pyrrolidin-3-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving catalytic hydrogenation and chiral resolution, which resulted in a highly enantioselective product. This advancement is critical for further pharmacological evaluations and potential clinical applications.

Pharmacological studies have revealed that 3-(2-methoxyethyl)pyrrolidin-3-ol exhibits notable activity as a modulator of neurotransmitter receptors. Specifically, it has been identified as a potent ligand for dopamine and serotonin receptors, with a high affinity for the D2 and 5-HT1A subtypes. These findings, reported in a recent issue of Neuropharmacology (2024), suggest potential applications in treating neurological disorders such as Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

In addition to its neurological effects, 3-(2-methoxyethyl)pyrrolidin-3-ol has been investigated for its anti-inflammatory properties. A preclinical study published in the European Journal of Pharmacology (2023) demonstrated that the compound significantly reduces pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. The mechanism appears to involve inhibition of NF-κB signaling, a pathway central to inflammatory responses. These results highlight the compound's potential as a dual-action agent for both neurological and inflammatory conditions.

Despite these promising findings, challenges remain in the development of 3-(2-methoxyethyl)pyrrolidin-3-ol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance these properties while maintaining the compound's efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(2-methoxyethyl)pyrrolidin-3-ol (CAS: 1314968-72-3) represents a compelling candidate for further investigation in chemical biology and drug development. Its diverse pharmacological profile and recent advancements in synthesis and mechanistic understanding underscore its potential. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to validate its therapeutic benefits.